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Compound of Interest

Compound Name: 3,5-Dibromo-2,6-dichlorotoluene

Cat. No.: B3196628 Get Quote

A comprehensive search for the crystal structure of 3,5-Dibromo-2,6-dichlorotoluene has

yielded no publicly available crystallographic data. As a result, the detailed technical guide

requested by researchers, scientists, and drug development professionals cannot be provided

at this time.

Despite extensive searches of chemical and crystallographic databases, including inquiries

aimed at retrieving unit cell parameters, space group information, and detailed bond lengths

and angles, no specific experimental determination of the crystal structure for 3,5-Dibromo-
2,6-dichlorotoluene could be located. The molecular formula for this compound is confirmed

as C₇H₄Br₂Cl₂ with a molecular weight of 318.82 g/mol . However, without access to single-

crystal X-ray diffraction data, a definitive analysis of its solid-state architecture remains elusive.

Information regarding the synthesis of related compounds, such as 2,6-dichlorotoluene, is

available, but specific protocols for the synthesis and crystallization of 3,5-Dibromo-2,6-
dichlorotoluene leading to single crystals suitable for X-ray diffraction analysis were not found

in the public domain.

Consequently, the creation of quantitative data tables summarizing crystallographic information

and detailed experimental protocols for its structure determination is not possible. Furthermore,

the generation of a workflow diagram illustrating the experimental process from synthesis to

structural analysis cannot be accurately constructed without the foundational experimental

details.
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Researchers in need of the crystal structure of 3,5-Dibromo-2,6-dichlorotoluene are

encouraged to pursue experimental determination through single-crystal X-ray crystallography.

This would involve the synthesis of the compound, followed by the growth of high-quality single

crystals and subsequent analysis using a diffractometer. The resulting data would provide

invaluable insights into the molecular geometry, intermolecular interactions, and packing

arrangement of this halogenated toluene derivative.

Until such experimental data becomes available, a detailed technical guide on the crystal

structure of 3,5-Dibromo-2,6-dichlorotoluene cannot be compiled.

To cite this document: BenchChem. [Crystal Structure of 3,5-Dibromo-2,6-dichlorotoluene:
Data Inaccessible]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3196628#crystal-structure-of-3-5-dibromo-2-6-
dichlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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